![molecular formula C14H11BrN2 B3214601 6-Bromo-8-methyl-2-phenylimidazo[1,2-a]pyridine CAS No. 1146911-28-5](/img/structure/B3214601.png)
6-Bromo-8-methyl-2-phenylimidazo[1,2-a]pyridine
Overview
Description
6-Bromo-8-methyl-2-phenylimidazo[1,2-a]pyridine is a halogenated heterocycle . It has an empirical formula of C13H9BrN2 and a molecular weight of 273.13 .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including this compound, can be achieved by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is solvent- and catalyst-free, making it environmentally benign . It is also reasonably fast, very clean, high yielding, and requires simple workup .Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom attached to the 6th carbon of the imidazo[1,2-a]pyridine ring, a methyl group attached to the 8th carbon, and a phenyl group attached to the 2nd carbon .Scientific Research Applications
Synthesis of New Polyheterocyclic Ring Systems
A study by Abdel‐Latif et al. (2019) explored the use of a precursor structurally similar to 6-Bromo-8-methyl-2-phenylimidazo[1,2-a]pyridine for constructing new polyheterocyclic ring systems. This research highlighted the synthetic versatility of such compounds in creating complex heterocyclic structures with potential biological activities. The synthesized compounds exhibited notable in vitro antibacterial properties, underscoring the relevance of this chemical scaffold in the development of new antimicrobial agents (Abdel‐Latif, Fatima S. Mehdhar, & Ghada E. Abdel-Ghani, 2019).
Development of Novel Anticancer Agents
A study by Almeida et al. (2018) on selenylated imidazo[1,2-a]pyridines showcased the compound's utility in breast cancer chemotherapy. Specifically, the derivatives exhibited high cytotoxicity against MCF-7 cells and induced cell death through apoptosis, suggesting their potential as anticancer agents. This study illustrates the compound's application in medicinal chemistry for designing new therapeutic agents (Almeida, Jamal Rafique, et al., 2018).
Exploration of Optoelectronic Properties
The study by Irfan et al. (2019) explored the optoelectronic and charge transfer properties of phenylimidazo[1,5-a]pyridine-containing molecules. This research highlighted the compound's potential in organic semiconductor devices, emphasizing the impact of different substituents on its electronic properties. Such findings are crucial for the development of materials used in electronics and photonics (Irfan, A. R. Chaudhry, et al., 2019).
Antibacterial Activity Enhancement
The work by Althagafi and Abdel‐Latif (2021) synthesized 6,8-dichloro-imidazo[1,2-a]pyridine derivatives with enhanced antibacterial activity. By incorporating pyridine, thiazole, and pyrazole moieties, the study demonstrated the compound's versatility in generating molecules with significant antibacterial properties. Such derivatives are valuable in the search for new antibiotics to combat resistant bacterial strains (Althagafi & Abdel‐Latif, 2021).
Efficient Synthesis Methods
Jadhav et al. (2017) developed a rapid, efficient, and environmentally benign synthesis method for 2-phenylimidazo[1,2-a]pyridines and related structures. Utilizing microwave-assisted synthesis in water–PEG-400, this method highlights the compound's accessibility for various scientific applications, offering a greener alternative to traditional synthesis methods (Jadhav, M. Shioorkar, et al., 2017).
Mechanism of Action
Target of Action
Compounds with an imidazo[1,2-a]pyridine core have been known to exhibit diverse bioactivity, including antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties . They have also been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators .
Mode of Action
It is known that imidazo[1,2-a]pyridines can interact with biological molecules due to their imidazo and pyridine rings
Biochemical Pathways
Imidazo[1,2-a]pyridines, in general, are known to interact with various biochemical pathways due to their diverse bioactivity .
Result of Action
Compounds with a similar imidazo[1,2-a]pyridine core have shown anti-bacterial action against specific bacteria .
Action Environment
It’s known that the synthesis of imidazo[1,2-a]pyridines can be influenced by factors such as solvents and temperature .
properties
IUPAC Name |
6-bromo-8-methyl-2-phenylimidazo[1,2-a]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2/c1-10-7-12(15)8-17-9-13(16-14(10)17)11-5-3-2-4-6-11/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAHOBRUVPSCGSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN2C1=NC(=C2)C3=CC=CC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.